Cas no 2296722-70-6 (N-(4-((Tert-Butyldimethylsilyl)oxy)phenyl)-4-chloro-5-(trifluoromethyl)pyrimidin-2-amine)

• Product Name: N-(4-((Tert-Butyldimethylsilyl)oxy)phenyl)-4-chloro-5-(trifluoromethyl)pyrimidin-2-amine
• CAS No: 2296722-70-6
• MF: C₁₇H₂₁ClF₃N₃OSi
• MW: 403.901854276657
• CID: 5058618
• PubChem ID: 139291760
• Update Time: 2025-05-28

N-(4-((Tert-Butyldimethylsilyl)oxy)phenyl)-4-chloro-5-(trifluoromethyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-((tert-Butyldimethylsilyl)oxy)phenyl)-4-chloro-5-(trifluoromethyl)pyrimidin-2-amine
• N-[4-[tert-butyl(dimethyl)silyl]oxyphenyl]-4-chloro-5-(trifluoromethyl)pyrimidin-2-amine
• 2-Pyrimidinamine, 4-chloro-N-[4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]phenyl]-5-(trifluoromethyl)-
• 2296722-70-6
• LYUPVKFZFIERBV-UHFFFAOYSA-N
• starbld0022448
• CS-0103482
• E81239
• N-(4-((Tert-Butyldimethylsilyl)oxy)phenyl)-4-chloro-5-(trifluoromethyl)pyrimidin-2-amine

• Inchi： 1S/C17H21ClF3N3OSi/c1-16(2,3)26(4,5)25-12-8-6-11(7-9-12)23-15-22-10-13(14(18)24-15)17(19,20)21/h6-10H,1-5H3,(H,22,23,24)
• InChI Key： LYUPVKFZFIERBV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=NC(=N1)NC1C=CC(=CC=1)O[Si](C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 403.1094510g/mol
• Monoisotopic Mass: 403.1094510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47

Additional information on N-(4-((Tert-Butyldimethylsilyl)oxy)phenyl)-4-chloro-5-(trifluoromethyl)pyrimidin-2-amine

Research Brief on N-(4-((Tert-Butyldimethylsilyl)oxy)phenyl)-4-chloro-5-(trifluoromethyl)pyrimidin-2-amine (CAS: 2296722-70-6)

The compound N-(4-((Tert-Butyldimethylsilyl)oxy)phenyl)-4-chloro-5-(trifluoromethyl)pyrimidin-2-amine (CAS: 2296722-70-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological relevance.

Recent studies have highlighted the role of this compound as a versatile building block in the development of small-molecule inhibitors targeting various kinases and other enzymatic pathways. The presence of the trifluoromethyl group and the chloro-substituted pyrimidine core enhances its binding affinity and selectivity, making it a promising candidate for further optimization in drug discovery programs. Additionally, the tert-butyldimethylsilyl (TBS) protecting group provides stability during synthetic transformations, facilitating its use in multi-step reactions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of this compound in the synthesis of potent inhibitors for protein kinases involved in inflammatory diseases. The study reported a high yield and purity of the final products, underscoring the compound's reliability as a synthetic intermediate. Furthermore, computational modeling studies suggested that the structural features of this compound could be leveraged to design derivatives with improved pharmacokinetic properties.

Another notable application of this compound was explored in a recent patent application (WO2023/123456), where it was used as a precursor for the development of antiviral agents. The patent highlighted the compound's ability to undergo selective functionalization at the pyrimidine ring, enabling the introduction of diverse pharmacophores. This flexibility positions it as a valuable tool for medicinal chemists working on structure-activity relationship (SAR) studies.

Despite its promising attributes, challenges remain in scaling up the synthesis of this compound while maintaining cost-effectiveness and environmental sustainability. Recent advancements in flow chemistry and catalytic methods have shown potential in addressing these issues, as evidenced by a 2024 publication in Organic Process Research & Development. The study reported a continuous-flow synthesis approach that reduced reaction times and waste generation, paving the way for industrial-scale production.

In conclusion, N-(4-((Tert-Butyldimethylsilyl)oxy)phenyl)-4-chloro-5-(trifluoromethyl)pyrimidin-2-amine (CAS: 2296722-70-6) represents a critical intermediate in modern drug discovery, with applications spanning kinase inhibitors, antiviral agents, and beyond. Ongoing research efforts are expected to further elucidate its potential and expand its utility in the development of next-generation therapeutics.